Cas no 55252-43-2 (Benzenamine, N,N-dimethyl-4-[(1E)-(4-nitrophenyl)azo]-)

• Product Name: Benzenamine, N,N-dimethyl-4-[(1E)-(4-nitrophenyl)azo]-
• CAS No: 55252-43-2
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 352432
• PubChem ID: 17225
• Update Time: 2025-04-19

Benzenamine, N,N-dimethyl-4-[(1E)-(4-nitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dimethyl-4-[(1E)-(4-nitrophenyl)azo]-
• DTXSID6062464
• N0192
• Benzenamine,N,N-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-
• AKOS016033342
• MFCD00059834
• LSFRFLVWCKLQTO-UHFFFAOYSA-N
• LSFRFLVWCKLQTO-FOCLMDBBSA-N
• 4-Nitro-4'-(N,N-dimethylamino)-azobenzene
• AA-516/30035001
• N,N-Dimethyl-4-[(E)-(4-nitrophenyl)diazenyl]aniline
• SCHEMBL2384564
• 4-nitro-4'-(dimethylamino)azobenzene
• CS-0210657
• N, N-dimethyl-4-[(4-nitrophenyl)diazenyl]aniline
• LS-14288
• Benzenamine, N,N-dimethyl-4-((4-nitrophenyl)azo)-
• (E)-N,N-dimethyl-4-((4-nitrophenyl)diazenyl)aniline
• CAA49174
• Benzenamine, N,N-dimethyl-4-[(4-nitrophenyl)azo]-
• 4//'-Nitro-4-dimethylaminoazobenzene
• 4'-Nitro-4-dimethylaminoazobenzene
• Benzenamine, N,N-dimethyl-4-(2-(4-nitrophenyl)diazenyl)-
• N,N-dimethyl-4-[(4-nitrophenyl)diazenyl]aniline
• 1-[4-(dimethylamino)phenyl]-2-{4-nitrophenyl}diazene
• CBDivE_002936
• F17607
• 4-Dimethylamino-4'-nitroazobenzene
• 5-PHENYL-1H-PYRAZOLE-3-CARBOXYLICACIDMETHYLESTER
• 2491-74-9
• FT-0710515
• N,N-Dimethyl-4-[(4-nitrophenyl)diazenyl]aniline #
• 55252-43-2

• MDL： MFCD00059834
• Inchi： 1S/C14H14N4O2/c1-17(2)13-7-3-11(4-8-13)15-16-12-5-9-14(10-6-12)18(19)20/h3-10H,1-2H3/b16-15+
• InChI Key： LSFRFLVWCKLQTO-FOCLMDBBSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 270.11167570g/mol
• Monoisotopic Mass: 270.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 73.8Ų